Cas no 21650-65-7 (Diazene, 1,2-diphenyl-,1-oxide, (1E)-)

• Product Name: Diazene, 1,2-diphenyl-,1-oxide, (1E)-
• CAS No: 21650-65-7
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 250093
• PubChem ID: 10316
• Update Time: 2025-04-19

Diazene, 1,2-diphenyl-,1-oxide, (1E)- Chemical and Physical Properties

Names and Identifiers

• Diazene, 1,2-diphenyl-,1-oxide, (1E)-
• azoxybenzene
• Azoxybenzene,(E)- (8CI)
• cis-Azoxybenzene
• Diazene, diphenyl-, 1-oxide, (E)- (9CI)
• Azoxybenzene, (Z)-
• 495-48-7
• 2CYQ7PT9SS
• 20972-43-4
• EINECS 207-802-1
• Q5715108
• NCGC00091251-02
• [(E)-NNO-azoxy]benzene
• (phenyl-NNO-azoxy)benzene
• Azoxybenzeen
• Diazene, 1,2-diphenyl-, 1-oxide, (1E)-
• Azoxybenzene trans-form [MI]
• 1,2-Diphenyldiazene oxide
• NS00000509
• Azobenzene, oxide
• GAUZCKBSTZFWCT-UHFFFAOYSA-N
• Benzene, azoxydi-
• (E)-1,2-Diphenyldiazene 1-oxide
• diphenyldiazene oxide
• UNII-2CYQ7PT9SS
• trans-azoxybenzene
• Tox21_201167
• 1,2-Diphenyldiazene 1-oxide
• Azoxybenzol
• (Z)-1,2-diphenyldiazene oxide
• N,N'-Diphenyl-diazene N-oxide
• BRN 0743984
• DTXCID904555
• Azossibenzene
• Azoxybenzide
• A0571
• oxido-phenyl-phenyliminoazanium
• Azoxybenzol [German]
• (Z)-oxido-phenyl-phenylimino-ammonium
• FT-0622535
• Fenazox
• Q27122876
• DC1P3JE72O
• Tox21_111108
• UNII-DC1P3JE72O
• Azoxybenzene, (E)-
• CHEBI:51866
• NCGC00091251-01
• Fentoxan
• Fenazox [German]
• NSC1796
• ZOXYBENZENE
• A913989
• DTXSID0024555
• Azoxybenzene cis-form [MI]
• (Z)-1,2-diphenyldiazene 1-oxide
• Q27122880
• HSDB 2861
• CCRIS 5965
• Diazene, 1,2-diphenyl-, 1-oxide
• [(Z)-NNO-azoxy]benzene
• CHEBI:51865
• CHEBI:51868
• NSC-1796
• AI3-00476
• Azossibenzene [Italian]
• Diazene, diphenyl-, 1-oxide
• Ordinary azoxybenzene
• UNII-X2K99TM19Q
• 21650-65-7
• Azoxybenzeen [Dutch]
• (Z)-azoxybenzene
• WLN: ONR&UNR
• SCHEMBL14179802
• D88279
• Diphenyldiazene 1-oxide
• (E)-azoxybenzene
• CHEMBL2356614
• CAS-495-48-7
• trans-Diphenyldiazene oxide
• X2K99TM19Q
• AKOS006228960
• NSC 1796
• Azoxybenzene cis-form
• MFCD00019925
• CHEMBL1442921
• [(E)-phenyl-NNO-azoxy]benzene
• Benzenamine, N-(oxidophenylimino)-, (N(Z))-
• Azoxydibenzene
• NCGC00258719-01

• Inchi： 1S/C12H10N2O/c15-14(12-9-5-2-6-10-12)13-11-7-3-1-4-8-11/h1-10H/b14-13-
• InChI Key： GAUZCKBSTZFWCT-YPKPFQOOSA-N
• SMILES： [O-]/[N+](/C1C=CC=CC=1)=N\C1C=CC=CC=1

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.159 at 79 °F (NTP, 1992)
• Melting Point: 87°
• Boiling Point: Decomposes (NTP, 1992)
• PSA: 38.43
• LogP: 4.13550